Cas no 1408076-39-0 (tert-butyl 2-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate)

Technical Introduction: Tert-butyl 2-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate is a bicyclic lactam derivative featuring a rigid [3.2.1] azabicyclic scaffold. This compound is widely utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The ketone functionality at the 2-position offers further reactivity for derivatization, enabling applications in medicinal chemistry and drug discovery. The strained bicyclic structure contributes to its utility in constructing complex heterocycles. This compound is valued for its synthetic flexibility, well-defined reactivity, and compatibility with a range of reaction conditions.
tert-butyl 2-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate structure
1408076-39-0 structure
Product Name:tert-butyl 2-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
CAS No:1408076-39-0
MF:C12H19NO3
MW:225.284163713455
MDL:MFCD23105912
CID:4594932
PubChem ID:72208276
Update Time:2025-06-06

tert-butyl 2-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 8-Boc-2-oxo-8-azabicyclo[3.2.1]octane
    • tert-butyl 2-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
    • AMY35140
    • PB39125
    • SB20542
    • tert-butyl 4-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
    • 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
    • AKOS022930341
    • MFCD23105912
    • 1408076-39-0
    • SCHEMBL21588272
    • MFCD28400814
    • CS-0049968
    • 8-N-Boc-2-oxo-8-azabicyclo[3.2.1]octane
    • (1R,5S)-8-Boc-8-azabicyclo[3.2.1]octan-2-one
    • SY099953
    • EN300-702976
    • AS-51768
    • P19425
    • SY344366
    • MDL: MFCD23105912
    • Inchi: 1S/C12H19NO3/c1-12(2,3)16-11(15)13-8-4-6-9(13)10(14)7-5-8/h8-9H,4-7H2,1-3H3
    • InChI Key: SJGXXUBCKFNNGB-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1C2C(CCC1CC2)=O)=O

Computed Properties

  • Exact Mass: 225.13649347 g/mol
  • Monoisotopic Mass: 225.13649347 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.6
  • Molecular Weight: 225.28

tert-butyl 2-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B663568-5mg
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$ 1499.00 2023-04-18
TRC
B663568-25mg
8-boc-2-Oxo-8-azabicyclo[3.2.1]octane
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$ 873.00 2023-04-18
Chemenu
CM321141-250mg
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Chemenu
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Chemenu
CM321141-100mg
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eNovation Chemicals LLC
Y1129589-100mg
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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